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N,N'-Dimethyloxamide safety data sheet and
handling precautions

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 615-35-0
Cat. No.: S600890

Compound Focus: N,N'-Dimethyloxamide

Get Quote

Chemical Identification & Basic Properties

The table below summarizes the core identifying information and physical characteristics of N,N'-

Dimethyloxamide.
Property Description
CAS Number 615-35-0 [1] [2]

Molecular Formula

Molecular Weight

Synonyms

Melting Point

Density

Solubility

Form

CaHsN202 [1] [2]

116.12 g/mol [1] [2]

N,N'-Dimethyloxalamide; Nt,N2-Dimethylethanediamide [2]

215-217 °C (lit.) [1] [2]

1.091+0.06 g/cm? (Predicted) [2]

Soluble in Chloroform, Dichloromethane, Methanol [2]

Crystals [2]
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Property Description

Log P -1.11 [3]

Hazard and Handling Information

The available hazard information is limited. One source lists the following [2]:

e Hazard Codes: Xi - Irritant
¢ Risk Statements (R-codes):

o R36/37/38: Irritating to eyes, respiratory system, and skin.
o Safety Statements (S-codes):

o S22: Do not breathe dust.

o S24/25: Avoid contact with skin and eyes.

Based on this hazard classification, the following handling precautions are recommended:

Handling Precautions

The following workflow outlines the standard personal protection and handling procedures for a solid

chemical irritant.
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@dlmg N,N'-Dimethyloxa@

(Personal Protection (PPE):\
* Dust respirator
» Safety goggles
* Gloves
\ * Lab coat y

'

Environmental Controls:
» Use local exhaust ventilation
» Avoid dust formation

'

Safe Handling:
* Avoid contact with skin & eyes
* Do not breathe dust
 Use sealed containers

l

Hygiene Measures:
* Wash hands after handling
* No eating/drinking in lab area

'

Storage:
* Keep container sealed
« Store in a cool, dry place

Click to download full resolution via product page

Standard handling workflow for a solid chemical irritant.
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How to Obtain a Full Safety Data Sheet

The information found does not include critical toxicological data (e.g., LD50), complete ecological
information, or detailed disposal considerations. To ensure safety in your research and development work, I

strongly advise you to take the following steps to obtain a complete Safety Data Sheet (SDS):

e Contact Suppliers Directly: The most reliable source for an SDS is the chemical supplier. Several
suppliers are listed in the search results, such as Hebei Chuanghai Biotechnology, Dayang Chem,
and Thermo Scientific (Alfa Aesar) [1] [2]. You can visit their websites or contact them to request a
current SDS for CAS 615-35-0.

e Consult Specialized Databases: Search professional chemical safety databases like those from
PubMed or TOXNET (via NIH) for toxicology literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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